Cas no 1448189-80-7 ((S,R,S)-AHPC monohydrochloride)

• Product Name: (S,R,S)-AHPC monohydrochloride
• CAS No: 1448189-80-7
• MF: C₂₂H₃₁ClN₄O₃S
• MW: 467.024543046951
• MDL: MFCD30502992
• CID: 2953129
• PubChem ID: 118864076
• Update Time: 2025-08-05

(S,R,S)-AHPC monohydrochloride Chemical and Physical Properties

Names and Identifiers

• Protein degrader 1 (hydrochloride)
• Protein degrader 1 hydrochloride
• 3-Methyl-L-valyl-(4R)-4-hydroxy-N-[4-(4-methyl-1,3-thiazol-5-yl)benzyl]-L-prolinamide hydrochloride (1:1)
• (2s,4r)-1-((s)-2-amino-3,3-dimethylbutanoyl)-4-hydroxy-n-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide hydrochloride
• E3 Ligase ligand
• VH032
• (S,R,S)-AHPC hydrochloride
• (S,R,S)-AHPC monohydrochloride
• (2S,4R)-1-[(2S)-2-amino-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide;hydrochloride
• ULM-1
• YHC18980
• AKOS032946389
• HY-101763A
• MFCD30502992
• VHL Ligand 1 hydrochloride
• EN300-23590050
• (2S,4R)-1-[(2S)-2-amino-3,3-dimethylbutanoyl]-4-hydroxy-N-{[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl}pyrrolidine-2-carboxamide hydrochloride
• (2S,4R)-1-((S)-2-amino-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide, hydrochloride
• CHEMBL5180698
• (2S,4R)-1-((S)-2-Amino-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide xHydrochloride
• (2S,4R)-1-((S)-2-Amino-3,3-dimethylbutanoyl)-4-hydroxy-N- (4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide hydrochloride
• (2S,4R)-1-((S)-2-amino-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methyl thiazol-5-yl)benzyl)pyrrolidine-2-carboxamide hydrochloride
• MDK7526(Protein degrader 1)?
• (S,R,S)-AHPC (hydrochloride)
• DA-77163
• A1-49711
• EX-A1388
• 1448189-80-7
• VHL Ligand 1 (hydrochloride)
• SCHEMBL17493674
• CS-6922
• MDK7526(Protein degrader 1)
• AC-31600
• PROTEIN DEGRADER 1 HCL
• ULM-1(MDK7526HCL)
• ULM-1 HCl
• JYRTWGCWUBURGU-MSSRUXLCSA-N
• VH032 amine HCl
• 2230958-14-0
• Protein degrader 1;VH032-NH2 hydrochloride

• MDL： MFCD30502992
• Inchi： InChI=1S/C22H30N4O3S.ClH/c1-13-18(30-12-25-13)15-7-5-14(6-8-15)10-24-20(28)17-9-16(27)11-26(17)21(29)19(23)22(2,3)4;/h5-8,12,16-17,19,27H,9-11,23H2,1-4H3,(H,24,28);1H/t16-,17+,19-;/m1./s1
• InChI Key： JYRTWGCWUBURGU-MSSRUXLCSA-N
• SMILES： O=C([C@H](C[C@@H](O)C1)N1C([C@@H](N)C(C)(C)C)=O)NCC2=CC=C(C(SC=N3)=C3C)C=C2.Cl

Computed Properties

• Exact Mass: 466.1805397g/mol
• Monoisotopic Mass: 466.1805397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 618
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137Ų

(S,R,S)-AHPC monohydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：4°C, stored under nitrogen

Additional information on (S,R,S)-AHPC monohydrochloride

Introduction to CAS No. 1448189-80-7: (S,R,S)-AHPC Monohydrochloride

The compound with CAS No. 1448189-80-7, commonly referred to as (S,R,S)-AHPC monohydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique stereochemical properties and potential applications in drug development. The name (S,R,S)-AHPC monohydrochloride itself highlights its stereochemistry, with the three stereocenters designated as S, R, and S, respectively. The "monohydrochloride" suffix indicates the presence of a hydrochloric acid moiety, which is often used to stabilize the compound's structure and enhance its solubility.

Recent advancements in chiral synthesis have enabled researchers to efficiently produce enantiomerically pure forms of (S,R,S)-AHPC monohydrochloride. These efforts have been driven by the compound's promising pharmacological profile, particularly in the context of central nervous system (CNS) disorders. Studies have shown that this compound exhibits selective binding to certain receptor subtypes, making it a potential candidate for treating conditions such as anxiety, depression, and neurodegenerative diseases.

The synthesis of (S,R,S)-AHPC monohydrochloride involves a series of stereoselective reactions, including asymmetric induction techniques. Researchers have employed methods such as the Evans' auxiliary approach and Sharpless asymmetric epoxidation to achieve high enantioselectivity. These techniques not only ensure the correct stereochemistry but also contribute to the overall yield and purity of the final product.

In terms of pharmacokinetics, (S,R,S)-AHPC monohydrochloride demonstrates favorable absorption and bioavailability profiles. Preclinical studies have revealed that the compound crosses the blood-brain barrier efficiently, which is crucial for its intended therapeutic applications. Additionally, its metabolic stability has been evaluated in vitro and in vivo models, providing insights into its potential for long-term use.

The biological activity of (S,R,S)-AHPC monohydrochloride has been extensively studied using various assays. For instance, in cell-based screens, the compound has shown potent inhibitory effects on key enzymes involved in neurotransmitter metabolism. Furthermore, animal models have been employed to assess its efficacy in mitigating symptoms of CNS disorders. These studies underscore the compound's potential as a lead molecule for drug discovery.

From a structural standpoint, (S,R,S)-AHPC monohydrochloride consists of a bicyclic framework with multiple functional groups that contribute to its pharmacological activity. The hydroxyl and amine groups play critical roles in hydrogen bonding interactions with target proteins, while the hydrophobic regions facilitate lipophilic interactions necessary for membrane permeability.

Recent research has also explored the possibility of modifying the structure of (S,R,S)-AHPC monohydrochloride to enhance its therapeutic properties further. For example, substituent modifications at specific positions have been investigated to improve potency, selectivity, and pharmacokinetic profiles. These efforts are part of an ongoing quest to optimize drug candidates for clinical trials.

In conclusion, CAS No. 1448189-80-7 ((S,R,S)-AHPC monohydrochloride) represents a promising molecule with significant potential in drug development. Its unique stereochemistry, favorable pharmacokinetics, and robust biological activity make it an attractive target for researchers in academia and industry alike. As ongoing studies continue to unravel its full therapeutic potential, this compound stands at the forefront of innovation in medicinal chemistry.